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Compound of Interest

Compound Name: Chromous bromide

Cat. No.: B167723

For: Researchers, scientists, and drug development professionals

Introduction

Chromous bromide (CrBr2), also known as chromium(Il) bromide, is a highly air- and
moisture-sensitive inorganic compound. It is a white solid that readily oxidizes in the presence
of air, especially in moist conditions, forming blue solutions in water that are also susceptible to
oxidation.[1] Due to its reactivity, the successful use of chromous bromide in research and
synthesis, particularly in the development of novel therapeutics and catalysts, necessitates the
use of stringent air-free handling techniques. This document provides a detailed protocol for the
safe and effective handling of chromous bromide using either a glovebox or a Schlenk line.

Physical and Chemical Properties

A summary of the key physical and chemical properties of chromous bromide is provided in
the table below.
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Property Value Reference
Chemical Formula CrBr2 [1112]

Molar Mass 211.80 g/mol [2]
Appearance White crystalline solid [11[3]
Melting Point 842 °C [1]

o Soluble, forms a blue solution
Solubility in Water _ _ . _ [1]
that is readily oxidized by air.

) ) o Highly sensitive; oxidizes in the
Air/Moisture Sensitivity ) ) [1]
presence of air and moisture.

Safety Precautions

Chromous bromide and its related chromium compounds present several health and safety
hazards. Appropriate personal protective equipment (PPE) and adherence to safety protocols
are mandatory.
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Hazard Precaution Reference

Chromium(ll) compounds can
o be irritating to the eyes and
Toxicity ] ] ] ] [4]
skin. Inhalation or ingestion

should be avoided.

Reacts with air and moisture,
potentially leading to the

Air Reactivity formation of other chromium [1]
species with different

toxicological profiles.

Always handle in a well-
ventilated area, preferably

Handling within a certified fume hood, [5]
glovebox, or using a Schlenk

line.

) ) Wear safety goggles, a lab
Personal Protective Equipment

coat, and chemical-resistant [5]
(PPE) . .

gloves (e.g., nitrile) at all times.

In case of a spill, evacuate the

area and follow appropriate
Spills institutional procedures for

cleaning up hazardous

materials.

Experimental Protocols

The following protocols detail the procedures for handling solid chromous bromide and
preparing solutions using either a glovebox or a Schlenk line.

General Inert Atmosphere Requirements

To prevent decomposition, all manipulations of chromous bromide must be performed under
an inert atmosphere (e.g., high-purity argon or nitrogen). The inert atmosphere should have
minimal levels of oxygen and moisture.
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Parameter Recommended Level Reference
Oxygen (Oz) Level <1 ppm [61[7]
Moisture (H20) Level <1 ppm [61[7]

Handling Solid Chromous Bromide in a Glovebox

A glovebox provides a controlled inert environment for handling air-sensitive solids.
Materials and Equipment:

e Glovebox with an inert atmosphere (Argon or Nitrogen)

e Anhydrous chromous bromide

e Spatula

» Weighing paper or boat

« Analytical balance (inside the glovebox)

e Schlenk flask or other suitable reaction vessel with a septum-sealed sidearm

e Glass funnel

Procedure:

e Glovebox Preparation: Ensure the glovebox has a stable inert atmosphere with oxygen and
moisture levels below 1 ppm.[6][7]

o Transfer of Materials: Introduce the sealed container of chromous bromide, a clean and dry
spatula, weighing paper, and a Schlenk flask into the glovebox antechamber.

» Antechamber Purging: Evacuate and backfill the antechamber with the inert glovebox gas for
a minimum of three cycles to remove atmospheric contaminants.[8] For porous materials, a
longer evacuation time may be necessary.[8]
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» Weighing: Inside the glovebox, carefully open the container of chromous bromide. Using a
clean spatula, weigh the desired amount of the solid onto the weighing paper on the
analytical balance.

o Transfer to Reaction Vessel: Using a glass funnel, carefully transfer the weighed chromous
bromide into the Schlenk flask.

o Sealing: Seal the Schlenk flask with a greased ground glass stopper or a septum.

» Removal from Glovebox (if necessary): If the reaction is to be performed outside the
glovebox, ensure the flask is properly sealed before transferring it out through the
antechamber, following the reverse procedure of bringing materials in.

Preparing a Solution of Chromous Bromide in a
Glovebox

Materials and Equipment:

All materials from section 4.2

Anhydrous, deoxygenated solvent (e.g., Tetrahydrofuran (THF), Acetonitrile (MeCN), or N,N-
Dimethylformamide (DMF))

Magnetic stir bar

Magnetic stir plate (inside the glovebox)

Syringe and needle
Procedure:

o Solid Transfer: Following the procedure in section 4.2, transfer the desired amount of solid
chromous bromide into a Schlenk flask containing a magnetic stir bar.

e Solvent Addition: Using a syringe, add the desired volume of anhydrous, deoxygenated
solvent to the Schlenk flask. Note that the dissolution of inorganic salts in aprotic polar
solvents can sometimes be slow.[9]
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o Dissolution: Seal the flask and place it on a magnetic stir plate. Stir the mixture until the solid
is fully dissolved. Gentle heating may be applied if necessary, but caution should be
exercised as the stability of the solution at elevated temperatures may vary.

o Storage: Store the resulting solution in a tightly sealed container within the glovebox.

Note on Solubility: While precise quantitative solubility data for chromous bromide in organic
solvents is not readily available in the literature, it is known to form an acetonitrile complex,
suggesting some degree of solubility in this solvent.[1] For other aprotic polar solvents like DMF
and THF, solubility should be determined empirically on a small scale before proceeding with
larger preparations.

Handling Solid Chromous Bromide using a Schlenk Line

A Schlenk line is a valuable tool for handling air-sensitive compounds when a glovebox is not
available.

Materials and Equipment:

Double-manifold Schlenk line with a vacuum pump and inert gas source

e Anhydrous chromous bromide in a sealed container

e Two Schlenk flasks

e Spatula

e Glass funnel

e Magnetic stir bar

o Septa and glass stoppers

e Cannula (double-tipped needle)

Procedure:

o System Preparation: Ensure the Schlenk line is properly set up and purged with inert gas.
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» Flask Preparation: Flame-dry a Schlenk flask containing a magnetic stir bar under vacuum
and then fill it with inert gas. Repeat this cycle three times to ensure all moisture and air are
removed.

o Solid Transfer under Positive Pressure: Briefly remove the stopper from the prepared
Schlenk flask while maintaining a positive flow of inert gas out of the flask. Quickly add the
desired amount of chromous bromide to the flask using a funnel.

o Resealing: Immediately reseal the flask with the stopper.

e Purging: Evacuate and backfill the flask with inert gas three times to remove any air that may
have entered during the transfer.

Workflow and Relationship Diagrams

The following diagrams illustrate the key workflows for handling chromous bromide.
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Workflow for Handling Solid Chromous Bromide
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Caption: Experimental workflows for handling solid chromous bromide.
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Protocol for Preparing a Chromous Bromide Solution
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Caption: Protocol for preparing a solution of chromous bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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